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Compound of Interest

Compound Name: 2-Benzylaniline

Cat. No.: B1266149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Benzylaniline (also known as 2-

Aminodiphenylmethane), a significant chemical intermediate in various synthetic applications. The guide

details its molecular structure, physicochemical properties, and established experimental protocols for its

synthesis, tailored for professionals in chemical research and pharmaceutical development.

Molecular Identity and Physicochemical Properties
2-Benzylaniline is an aromatic amine characterized by a benzyl group substituted at the ortho position

of an aniline molecule. Its unique structure makes it a valuable building block in organic synthesis.

The key quantitative properties of 2-Benzylaniline are summarized in the table below for easy reference

and comparison.
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Property Value Citations

IUPAC Name 2-(Phenylmethyl)benzenamine [1]

Synonyms
2-Aminodiphenylmethane, o-

Aminodiphenylmethane
[1][2]

CAS Number 28059-64-5 [2][3]

Molecular Formula C₁₃H₁₃N [2][3]

Molecular Weight 183.25 g/mol [2][4]

Appearance Solid [4]

Melting Point 49-54 °C [4][5]

Boiling Point 172-173 °C (at 12 mmHg) [4][5]

Flash Point 113 °C (closed cup)

InChI Key
DWOBGCPUQNFAFB-

UHFFFAOYSA-N
[4][5]

SMILES String Nc1ccccc1Cc2ccccc2 [4][5]

graph "2_Benzylaniline_Structure" {

layout=neato;

node [shape=circle, style=filled, fontname="Helvetica", fontcolor="#202124"];

edge [fontname="Helvetica"];

// Benzene ring 1 (Aniline part)

C1 [label="C", pos="0,1!", fillcolor="#F1F3F4"];

C2 [label="C", pos="-0.87,0.5!", fillcolor="#F1F3F4"];

C3 [label="C", pos="-0.87,-0.5!", fillcolor="#F1F3F4"];

C4 [label="C", pos="0,-1!", fillcolor="#F1F3F4"];

C5 [label="C", pos="0.87,-0.5!", fillcolor="#F1F3F4"];

C6 [label="C", pos="0.87,0.5!", fillcolor="#F1F3F4"];

N1 [label="N", pos="1.74,1!", fillcolor="#4285F4", fontcolor="#FFFFFF"];

H1 [label="H", pos="2.3,0.6!", shape=plaintext, fontcolor="#5F6368"];

H2 [label="H", pos="2.3,1.4!", shape=plaintext, fontcolor="#5F6368"];
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// Methylene bridge

C7 [label="C", pos="-1.74,1!", fillcolor="#34A853", fontcolor="#FFFFFF"];

H3 [label="H", pos="-2.3,0.6!", shape=plaintext, fontcolor="#5F6368"];

H4 [label="H", pos="-2.3,1.4!", shape=plaintext, fontcolor="#5F6368"];

// Benzene ring 2 (Benzyl part)

C8 [label="C", pos="-3,1.5!", fillcolor="#F1F3F4"];

C9 [label="C", pos="-3.87,1!", fillcolor="#F1F3F4"];

C10 [label="C", pos="-3.87,0!", fillcolor="#F1F3F4"];

C11[label="C", pos="-3,-0.5!", fillcolor="#F1F3F4"];

C12[label="C", pos="-2.13,0!", fillcolor="#F1F3F4"];

C13[label="C", pos="-2.13,1!", fillcolor="#F1F3F4"];
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// Bonds

C1 -- C2 [label=""];

C2 -- C3 [label=""];

C3 -- C4 [label=""];

C4 -- C5 [label=""];

C5 -- C6 [label=""];

C6 -- C1 [label=""];

C6 -- N1 [label=""];

N1 -- H1 [label=""];

N1 -- H2 [label=""];

C2 -- C7 [label=""];

C7 -- H3 [label=""];

C7 -- H4 [label=""];

C7 -- C13 [label=""];

C8 -- C9 [label=""];

C9 -- C10 [label=""];

C10 -- C11 [label=""];

C11 -- C12 [label=""];

C12 -- C13 [label=""];

C13 -- C8 [label=""];

// Aromaticity representation (optional, using double bonds for clarity)

edge [style=double];

C1--C6; C2--C3; C4--C5;

C8--C13; C9--C10; C11--C12;

}

Caption: Molecular structure of 2-Benzylaniline (C₁₃H₁₃N).

Experimental Protocols: Synthesis of 2-Benzylaniline
The synthesis of 2-Benzylaniline can be achieved through various methods. One documented industrial

process involves the reduction and dehalogenation of 2'-amino-3-chlorobenzophenone using a Raney

nickel catalyst in an aqueous alkaline solution.[6] This method is notable for its efficiency and directness.

Detailed Methodology:
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Reaction Setup: 2'-amino-3-chlorobenzophenone is dissolved in an aqueous solution of sodium

hydroxide.

Catalyst Introduction: Raney nickel is added to the solution as the catalyst for both reduction and

dehalogenation.

Hydrogenation: The reaction mixture is subjected to a hydrogen atmosphere. A solution of sodium

borohydride in aqueous sodium hydroxide is added dropwise to the reactor while maintaining a

controlled temperature.

Reaction Monitoring: The reaction is stirred for several hours at a constant temperature. Progress is

monitored using liquid chromatography to confirm the disappearance of the starting material and the

formation of 2-Benzylaniline.[6]

Workup and Isolation: Upon completion (typically >95% conversion), the reaction solution is cooled to

room temperature. The Raney nickel catalyst is removed by filtration through a celite filter aid.

Extraction and Purification: The aqueous filtrate is extracted with a suitable organic solvent, such as

dichloromethane. The organic layer is then separated, dried, and concentrated under reduced

pressure to yield the crude product, which can be further purified by column chromatography or

recrystallization.[6]
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Start: Prepare Reactants
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Caption: Experimental workflow for the synthesis of 2-Benzylaniline.
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Applications in Research and Drug Development
2-Benzylaniline serves primarily as a versatile intermediate in organic synthesis. Its structural motif is

found in various compounds of interest in medicinal chemistry and materials science.

Synthetic Intermediate: It is a key raw material for the production of more complex molecules,

including dye intermediates and fine chemicals.[1]

Pharmaceutical Research: While direct biological signaling pathways for 2-Benzylaniline are not

extensively documented, its derivatives are of significant interest. For instance, related structures have

been investigated for their potential as receptor antagonists. The synthesis of novel derivatives based

on the 2-benzylaniline scaffold has led to the discovery of potent 5-HT(2A/2C) receptor antagonists,

which have potential applications as anxiolytics.[7] This highlights the role of the 2-benzylaniline core

as a foundational structure for generating libraries of compounds for drug screening.

The logical flow from a basic chemical building block like 2-Benzylaniline to a potential drug candidate

is a cornerstone of modern pharmaceutical development.

Building Block:
2-Benzylaniline

Chemical Synthesis:
Derivatization & Library Generation

Precursor Biological Screening:
e.g., 5-HT(2A/2C) Receptor

Binding Assays

Test Compounds Hit Identification &
Lead Optimization

Active Hits Potential Therapeutic
Candidate

Optimized Lead

Click to download full resolution via product page

Caption: Logical workflow in drug discovery using 2-Benzylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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